Cas no 61152-04-3 (4-Oxazolecarboxylic acid, 2-cyclohexyl-5-methyl-)

• Product Name: 4-Oxazolecarboxylic acid, 2-cyclohexyl-5-methyl-
• CAS No: 61152-04-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 490432
• PubChem ID: 12282200
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-cyclohexyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-cyclohexyl-5-methyl-
• 2-cyclohexyl-5-methyl-oxazole-4-carboxylic acid
• 2-Cyclohexyl-5-methyl-4-oxazolecarboxylic acid
• CCLQFWWRCVRJHH-UHFFFAOYSA-N
• SCHEMBL6387169
• DTXSID401245699
• 61152-04-3
• AKOS011515314

• Inchi： 1S/C11H15NO3/c1-7-9(11(13)14)12-10(15-7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,13,14)
• InChI Key： CCLQFWWRCVRJHH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)N=C1C1CCCCC1

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33